molecular formula C8H8ClF2N B8695927 2-(3-Chlorophenyl)-2,2-difluoroethylamine

2-(3-Chlorophenyl)-2,2-difluoroethylamine

Cat. No.: B8695927
M. Wt: 191.60 g/mol
InChI Key: ZKKOMRFQUJVOOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Chlorophenyl)-2,2-difluoroethylamine is a useful research compound. Its molecular formula is C8H8ClF2N and its molecular weight is 191.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8ClF2N

Molecular Weight

191.60 g/mol

IUPAC Name

2-(3-chlorophenyl)-2,2-difluoroethanamine

InChI

InChI=1S/C8H8ClF2N/c9-7-3-1-2-6(4-7)8(10,11)5-12/h1-4H,5,12H2

InChI Key

ZKKOMRFQUJVOOR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C(CN)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3-chlorophenyl)-2,2-difluoroethylamine hydrochloride (1.65 g, 7.23 mmol), as prepared in the previous step, was taken up with 2.5 M NaOH (4 mL) and extracted with ether (1×8 mL, 1×4 mL). The combined organic layers were dried (Na2SO4) and briefly concentrated to provide 1.44 g (quant. yield) of the title compound as a clear dark brown oil. 1H NMR (300 MHz, CDCl3) δ 7.48 (br, 1H), 7.46-7.41 (m, 1H), 7.40-7.34 (m, 2H), 3.17 (t, J=14.5 Hz, 2H), 1.29 (br, 2H).
Name
2-(3-chlorophenyl)-2,2-difluoroethylamine hydrochloride
Quantity
1.65 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.